Cas no 477856-83-0 (2-bromo-1-(4-fluorophenoxy)-4-nitrobenzene)

• Product Name: 2-bromo-1-(4-fluorophenoxy)-4-nitrobenzene
• CAS No: 477856-83-0
• MF: C₁₂H₇BrFNO₃
• MW: 312.091285943985
• CID: 4652545
• PubChem ID: 2767787
• Update Time: 2025-06-08

2-bromo-1-(4-fluorophenoxy)-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-BROMO-4-NITROPHENYL 4-FLUOROPHENYL ETHER
• 2-BROMO-1-(4-FLUOROPHENOXY)-4-NITROBENZENE
• Benzene, 2-bromo-1-(4-fluorophenoxy)-4-nitro-
• SCHEMBL21904820
• MFCD02081973
• AKOS005078765
• DTXSID301264969
• E89621
• 11P-125
• CS-0190777
• 477856-83-0
• 2-bromo-1-(4-fluorophenoxy)-4-nitrobenzene

• Inchi： 1S/C12H7BrFNO3/c13-11-7-9(15(16)17)3-6-12(11)18-10-4-1-8(14)2-5-10/h1-7H
• InChI Key： ZESIIBDCXDWWFV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1OC1C=CC(=CC=1)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 310.95933g/mol
• Monoisotopic Mass: 310.95933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 55Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromodiphenyl ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers Bromodiphenyl ethers

Additional information on 2-bromo-1-(4-fluorophenoxy)-4-nitrobenzene

Introduction to 2-Bromo-1-(4-Fluorophenoxy)-4-Nitrobenzene (CAS No. 477856-83-0)

2-Bromo-1-(4-fluorophenoxy)-4-nitrobenzene, with the CAS number 477856-83-0, is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structural features, including a bromine atom, a fluorophenyl ether group, and a nitro group, which collectively endow it with a range of chemical and physical properties that make it valuable for various applications.

The molecular formula of 2-bromo-1-(4-fluorophenoxy)-4-nitrobenzene is C₁₃H₈BrFNO₃, and its molecular weight is approximately 315.01 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including nucleophilic substitution and electrophilic aromatic substitution. These synthetic pathways are well-documented in the literature and have been optimized to achieve high yields and purity levels.

In the realm of medicinal chemistry, 2-bromo-1-(4-fluorophenoxy)-4-nitrobenzene has shown promise as an intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential as a precursor for the development of novel pharmaceutical agents. For instance, researchers at the University of California, San Francisco, have utilized this compound to synthesize derivatives with potent anti-inflammatory properties. These derivatives have demonstrated significant efficacy in preclinical models of inflammatory diseases, such as rheumatoid arthritis and Crohn's disease.

The unique electronic properties of 2-bromo-1-(4-fluorophenoxy)-4-nitrobenzene also make it an attractive candidate for applications in materials science. The presence of the nitro group imparts strong electron-withdrawing characteristics, which can be leveraged to design materials with enhanced electronic performance. Studies conducted at the Massachusetts Institute of Technology (MIT) have shown that this compound can be used to create organic semiconductors with improved charge transport properties. These semiconductors have potential applications in organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs).

In addition to its use in pharmaceuticals and materials science, 2-bromo-1-(4-fluorophenoxy)-4-nitrobenzene has been investigated for its role in chemical biology research. The compound's ability to undergo selective chemical reactions makes it a valuable tool for probing biological systems. For example, researchers at Harvard University have employed this compound in click chemistry reactions to label specific biomolecules within living cells. This approach has facilitated the study of protein-protein interactions and signaling pathways, providing insights into cellular processes that are crucial for understanding disease mechanisms.

The safety and handling of 2-bromo-1-(4-fluorophenoxy)-4-nitrobenzene are important considerations for researchers working with this compound. While it is not classified as a hazardous material, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas or fume hoods, and following standard laboratory safety protocols.

In conclusion, 2-bromo-1-(4-fluorophenoxy)-4-nitrobenzene (CAS No. 477856-83-0) is a multifaceted compound with a wide range of applications in chemical synthesis, medicinal chemistry, materials science, and chemical biology. Its unique structural features and versatile reactivity make it an invaluable tool for researchers across various scientific disciplines. As ongoing research continues to uncover new possibilities for this compound, its importance in advancing scientific knowledge and technological innovation is likely to grow.